Cas no 1373233-37-4 (2-Fluoro-5-(fluorosulfonyl)benzoic acid)

• Product Name: 2-Fluoro-5-(fluorosulfonyl)benzoic acid
• CAS No: 1373233-37-4
• MF: C₇H₄F₂O₄S
• MW: 222.166068077087
• MDL: MFCD22192508
• CID: 5085415
• PubChem ID: 122236221
• Update Time: 2025-05-20

2-Fluoro-5-(fluorosulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(fluorosulfonyl)benzoic acid
• E84648
• 2-Fluoro-5-(fluorosulfonyl)benzoicacid
• BS-52553
• 1373233-37-4
• EN300-224372
• Z2216275122
• Benzoic acid, 2-fluoro-5-(fluorosulfonyl)-
• DTXSID101264901
• 2-fluoro-5-fluorosulfonylbenzoic acid

• MDL： MFCD22192508
• Inchi： 1S/C7H4F2O4S/c8-6-2-1-4(14(9,12)13)3-5(6)7(10)11/h1-3H,(H,10,11)
• InChI Key： QZUODPSUJVCAQE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 221.97983610g/mol
• Monoisotopic Mass: 221.97983610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.8

Additional information on 2-Fluoro-5-(fluorosulfonyl)benzoic acid

Introduction to 2-Fluoro-5-(Fluorosulfonyl)Benzoic Acid (CAS No. 1373233-37-4)

2-Fluoro-5-(fluorosulfonyl)benzoic acid, also known by its CAS number 1373233-37-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which incorporates both fluorine and sulfonyl groups attached to a benzoic acid backbone. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-fluoro-5-(fluorosulfonyl)benzoic acid involves a series of carefully designed organic reactions. Recent advancements in fluorination techniques have enabled the efficient preparation of this compound, ensuring high purity and yield. The molecule's structure is particularly notable for its electron-withdrawing groups, which enhance its reactivity and stability under certain conditions. This makes it an ideal candidate for use in the development of new drugs, pesticides, and advanced materials.

In terms of physical properties, 2-fluoro-5-(fluorosulfonyl)benzoic acid exhibits a high melting point due to the strong intermolecular forces arising from its functional groups. Its solubility in polar solvents is also enhanced by the presence of these groups, facilitating its use in various chemical processes. Recent studies have explored the compound's behavior under different pH conditions, revealing its potential as a pH-sensitive material in drug delivery systems.

The application of 2-fluoro-5-(fluorosulfonyl)benzoic acid in pharmaceuticals is one of the most promising areas of research. Its fluorosulfonyl group has been shown to exhibit potent inhibitory effects on certain enzymes, making it a potential lead compound for anti-inflammatory and antiviral drugs. Additionally, its benzoic acid moiety contributes to its ability to form stable complexes with metal ions, further expanding its utility in medicinal chemistry.

In the field of agrochemistry, this compound has demonstrated remarkable activity as a herbicide. Its ability to selectively inhibit key metabolic pathways in weeds while sparing crops has made it a subject of intense research interest. Recent field trials have confirmed its efficacy under diverse environmental conditions, highlighting its potential as a next-generation agricultural chemical.

The development of novel materials utilizing 2-fluoro-5-(fluorosulfonyl)benzoic acid is another area where significant progress has been made. Researchers have explored its use as a building block for advanced polymers and coatings, leveraging its unique electronic properties. These materials exhibit enhanced durability and resistance to environmental factors, making them suitable for industrial applications.

In conclusion, 2-fluoro-5-(fluorosulfonyl)benzoic acid (CAS No. 1373233-37-4) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its distinctive structure and chemical properties continue to drive cutting-edge research, ensuring its relevance in the development of new technologies and therapeutic agents.